6-(isoquinolin-5-yl)-N-(thiazol-2-yl)-1-naphthamide

• CAS RN: 919363-05-6
• Molecular Formula: C23H15N3OS
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 6-isoquinolin-5-yl-N-(1,3-thiazol-2-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C23H15N3OS/c27-22(26-23-25-11-12-28-23)21-6-1-3-15-13-16(7-8-19(15)21)18-5-2-4-17-14-24-10-9-20(17)18/h1-14H,(H,25,26,27)
• InChI Key: LFJAAFHDJVOEPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C3=CC=CC4=C3C=CN=C4)C(=C1)C(=O)NC5=NC=CS5

Description

6-(isoquinolin-5-yl)-N-(thiazol-2-yl)-1-naphthamide is a useful research compound. Its molecular formula is C23H15N3OS and its molecular weight is 381.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-(isoquinolin-5-yl)-1-naphthoic acid (55 mg, 0.18 mmol), 2-aminothiazole (24 mg, 0.23 mmol), DIPEA (0.048 mL, 0.27 mmol) and HATU (0.1 g, 0.27 mmol) were stirred in CHCl3 (1 mL) at room temperature overnight. The solid formed was filtered, rinsed with CHCl3, MeOH and dried under vacuum to give the titled compound as a solid. MS (ESI pos. ion) m/z: 382. (M+H). Calc'd Exact Mass for C23H15N3OS: 381.